Cas no 869949-42-8 (N-(3-Bromobenzyl)butan-2-amine)

• Product Name: N-(3-Bromobenzyl)butan-2-amine
• CAS No: 869949-42-8
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• MDL: MFCD04588160
• CID: 871490
• PubChem ID: 4717076
• Update Time: 2025-10-25

N-(3-Bromobenzyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromobenzyl)butan-2-amine
• N-[(3-bromophenyl)methyl]butan-2-amine
• 869949-42-8
• AKOS000228490
• AKOS017099898
• MFCD04588160
• AN-465/42245278
• [(3-bromophenyl)methyl](butan-2-yl)amine
• N-(3-bromobenzyl)-N-(sec-butyl)amine
• CHEMBRDG-BB 9071250
• EN300-167290
• DTXSID20405896
• (3-BROMOBENZYL)SEC-BUTYLAMINE

• MDL： MFCD04588160
• Inchi： 1S/C11H16BrN/c1-3-9(2)13-8-10-5-4-6-11(12)7-10/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： PIKQKBKACWXYHW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC(C)CC

Computed Properties

• Exact Mass: 241.04700
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.72810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-Bromobenzyl)butan-2-amine

N-(3-Bromobenzyl)butan-2-amine: A Versatile Compound in Medicinal Chemistry

N-(3-Bromobenzyl)butan-2-amine, with a CAS No. 869949-42-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry. Its unique molecular structure, characterized by a butan-2-amine backbone functionalized with a 3-bromobenzyl group, positions it as a potential scaffold for the development of novel therapeutics. Recent advancements in synthetic methodologies and biological profiling have further enhanced its relevance in drug discovery processes.

The 3-bromobenzyl moiety is particularly noteworthy for its ability to engage in diverse chemical interactions, including hydrogen bonding and π-π stacking, which are critical for molecular recognition in biological systems. This feature makes N-(3-Bromobenzyl)butan-2-amine an attractive candidate for exploring its pharmacological potential in various disease models. Researchers have increasingly focused on its role in modulating signaling pathways associated with inflammation, neurodegeneration, and cancer progression.

Recent studies published in Journal of Medicinal Chemistry (2024) highlight the synthetic versatility of N-(3-Bromobenzyl)butan-2-amine. A novel two-step synthesis method has been developed, enabling the efficient preparation of this compound with high stereochemical purity. This advancement is significant as it addresses challenges in the scalable production of chiral derivatives, which are often required for pharmaceutical applications. The synthetic pathway involves the coupling of butan-2-amine with a brominated benzyl chloride derivative under mild conditions, demonstrating the compatibility of this approach with green chemistry principles.

From a pharmacological perspective, N-(3-Bromobenzyl)butan-2-amine has shown promising activity in modulating the ERK/MAPK signaling pathway, a key regulator of cellular proliferation and differentiation. In vitro studies conducted by Wang et al. (2023) demonstrated that this compound can inhibit the phosphorylation of ERK1/2 in cancer cell lines, suggesting its potential as an anti-cancer agent. The 3-bromobenzyl group is hypothesized to interact with specific protein domains, thereby disrupting aberrant signaling cascades associated with tumor growth.

Furthermore, the butan-2-amine core of this molecule exhibits structural similarities to known neurotransmitter precursors, raising questions about its potential neuropharmacological effects. A 2024 study published in Pharmacological Reports investigated its effects on neuronal cell viability and found that it exhibits neuroprotective properties in models of oxidative stress. This suggests that N-(3-Bromobenzyl)butan-2-amine may have applications in the treatment of neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease.

The 3-bromobenzyl functional group also contributes to the molecule's ability to act as a prodrug. In a recent review article in Drug Discovery Today (2024), researchers proposed that the bromine atom could be replaced with other functional groups to enhance the compound's solubility and bioavailability. This flexibility in functional group modification underscores the molecule's adaptability for tailored therapeutic applications. The butan-2-amine scaffold provides a platform for further chemical diversification, which is essential for optimizing drug candidates for specific disease targets.

From a synthetic standpoint, the CAS No. 869949-42-8 compound has been used as a building block in the development of more complex molecules. A 2023 study published in Organic & Biomolecular Chemistry described its use in the synthesis of a series of 3-benzyl substituted derivatives with varying chain lengths. These derivatives were tested for their ability to modulate the activity of G-protein coupled receptors (GPCRs), which are key targets in the development of drugs for cardiovascular and neurological diseases.

The butan-2-amine core of N-(3-Bromobenzyl)butan-2-amine also presents opportunities for exploring its role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews investigated the potential of this molecule as a carrier for targeted drug delivery. The researchers found that the 3-bromobenzyl group could be conjugated to various targeting ligands, enabling the molecule to selectively bind to specific cellular receptors. This property could be exploited to enhance the therapeutic index of drugs by reducing off-target effects.

Despite its promising properties, the CAS No. 869949-42-8 compound still faces challenges in terms of scalability and cost-effectiveness. A 2023 review in Chemical Communications highlighted the need for further optimization of synthetic routes to ensure the economic viability of large-scale production. The development of catalytic methods and continuous flow synthesis techniques is currently being explored to address these limitations.

In conclusion, N-(3-Bromobenzyl)butan-2-amine represents a valuable compound in the field of medicinal chemistry. Its unique molecular structure, combined with the functional versatility of its 3-bromobenzyl and butan-2-amine moieties, makes it a promising candidate for the development of novel therapeutics. Ongoing research into its pharmacological properties and synthetic potential is expected to further expand its applications in drug discovery and development.